2,5-dimethoxy-N-(4-methoxy-2-methylphenyl)benzenesulfonamide

• IUPAC Name: 2,5-dimethoxy-N-(4-methoxy-2-methylphenyl)benzenesulfonamide
• InChI: InChI=1S/C16H19NO5S/c1-11-9-12(20-2)5-7-14(11)17-23(18,19)16-10-13(21-3)6-8-15(16)22-4/h5-10,17H,1-4H3
• InChI Key: UOZACQWHGXICQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)NS(=O)(=O)C2=C(C=CC(=C2)OC)OC
• Molecular Formula: C16H19NO5S
• Molecular Weight: 337.4 g/mol

Description

2,5-dimethoxy-N-(4-methoxy-2-methylphenyl)benzenesulfonamide, also known as DMMSB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of 2,5-dimethoxy-N-(4-methoxy-2-methylphenyl)benzenesulfonamide is not fully understood. However, it is believed to exert its effects by inhibiting the activity of enzymes involved in the inflammatory response and cancer cell growth.
Biochemical and Physiological Effects:
2,5-dimethoxy-N-(4-methoxy-2-methylphenyl)benzenesulfonamide has been shown to exhibit anti-inflammatory and analgesic effects by reducing the production of inflammatory mediators such as prostaglandins and cytokines. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2,5-dimethoxy-N-(4-methoxy-2-methylphenyl)benzenesulfonamide in lab experiments is its ability to selectively target specific enzymes involved in the inflammatory response and cancer cell growth. However, one of the limitations is its relatively low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several potential future directions for the study of 2,5-dimethoxy-N-(4-methoxy-2-methylphenyl)benzenesulfonamide. One area of interest is its potential use in the development of new therapies for pain and inflammation-related disorders. Another area of interest is its potential use in cancer treatment, particularly in combination with other chemotherapeutic agents. Additionally, further research is needed to fully understand the mechanism of action of 2,5-dimethoxy-N-(4-methoxy-2-methylphenyl)benzenesulfonamide and its potential applications in other areas of medicine.

Synthesis Methods

2,5-dimethoxy-N-(4-methoxy-2-methylphenyl)benzenesulfonamide can be synthesized through a multi-step process involving the reaction of 4-methoxy-2-methylphenol with paraformaldehyde, followed by the reaction with 2,5-dimethoxybenzenesulfonyl chloride. The final product is obtained through purification using column chromatography.

Scientific Research Applications

2,5-dimethoxy-N-(4-methoxy-2-methylphenyl)benzenesulfonamide has been studied extensively for its potential applications in the field of medicine. It has been shown to exhibit anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation-related disorders. 2,5-dimethoxy-N-(4-methoxy-2-methylphenyl)benzenesulfonamide has also been studied for its potential use in cancer treatment, as it has been shown to inhibit the growth of cancer cells.